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Compound of Interest

Compound Name: Autophagy activator-1

Cat. No.: B15585303 Get Quote

For Research Use Only.

Introduction
Autophagy activator-1, also known as Compound B2, is a small molecule that serves as a

potent inducer of the autophagy pathway. Its mechanism of action involves the downregulation

of key members of the Heat Shock Protein 70 (HSP70) family and the activation of the

unfolded protein response (UPR), which collectively lead to the initiation of autophagy.[1][2] In

cell-based assays, Autophagy activator-1 has been demonstrated to activate autophagy in a

concentration- and time-dependent manner in various cell lines, including MCF-7 and HEK-293

cells.[2] Proper preparation of a concentrated stock solution is the first critical step for ensuring

reproducibility and accuracy in experiments studying its effects on cellular processes. This

document provides a detailed protocol for the preparation, storage, and use of an Autophagy
activator-1 stock solution.

Data Presentation
Quantitative data and key properties of Autophagy activator-1 are summarized in the table

below for quick reference.
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Parameter Value Source

Compound Name
Autophagy activator-1

(Compound B2)
[1][2]

CAS Number 99174-40-0 [1][3]

Molecular Weight 460.52 g/mol [1][3]

Molecular Formula C₂₅H₃₂O₈ [3]

Recommended Solvent Dimethyl sulfoxide (DMSO)
Inferred from common lab

practice[4][5]

Typical Stock Concentration 10 mM Standard practice

Typical Working Concentration 0.5 - 10 µM [2]

Storage (Solid Form) -20°C Standard practice

Storage (Stock Solution) -20°C or -80°C in aliquots Standard practice

Experimental Protocol
This protocol describes the preparation of a 10 mM stock solution of Autophagy activator-1 in

DMSO.

Materials

Autophagy activator-1 (solid powder)

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated pipettes and sterile filter tips

Vortex mixer

Analytical balance
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Procedure

1. Calculation of Mass: To prepare a 10 mM stock solution, the required mass of Autophagy
activator-1 must be calculated using its molecular weight (MW = 460.52 g/mol ).

Formula: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) stock solution:

Mass (mg) = 0.01 mol/L × 0.001 L × 460.52 g/mol × 1000 mg/g

Mass (mg) = 4.61 mg

2. Reconstitution of the Compound:

Allow the vial of Autophagy activator-1 powder to equilibrate to room temperature before

opening to prevent condensation.

Weigh out 4.61 mg of the powder and transfer it to a sterile microcentrifuge tube.

Add 1.0 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure there are no visible

particulates.

3. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is crucial to

aliquot the stock solution.

Dispense the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage.
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4. Preparation of Working Solution:

To prepare a working solution for a cell culture experiment, thaw a single aliquot of the 10

mM stock solution.

Dilute the stock solution into fresh, pre-warmed cell culture medium to achieve the desired

final concentration (e.g., 0.5-10 µM).

Example Dilution for 10 µM: Add 1 µL of 10 mM stock solution to 999 µL of cell culture

medium (1:1000 dilution).

Important: When treating cells, always prepare a "vehicle control" by adding the same

volume of DMSO to the cell culture medium as was used for the compound-treated samples.

This ensures that any observed effects are due to the Autophagy activator-1 and not the

solvent.

Visualizations
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Stock Solution Preparation (10 mM)

Working Solution Preparation

Start

1. Weigh 4.61 mg of
Autophagy Activator-1

2. Add 1.0 mL of DMSO

3. Vortex until fully dissolved

4. Aliquot into single-use tubes

5. Store at -20°C or -80°C

A. Thaw one aliquot
of 10 mM stock

B. Dilute in cell culture medium
to final concentration (e.g., 10 µM)

C. Use immediately in experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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